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Compound of Interest

Compound Name: N-(2-Methylphenethyl)pivalamide
Cat. No.: B8658837

Get Quote

Part 1: Chemical Identity & Physicochemical Profile

This section defines the structural and theoretical properties of the target compound, essential

\\

for analytical method development (HPLC/MS).
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Property Data / Descriptor

N-[2-(2-Methylphenyl)ethyl]-2,2-

UPAC Name dimethylpropanamide

Common Name N-(2-Methylphenethyl)pivalamide

Molecular Formula C14H21NO

Molecular Weight 219.33 g/mol

Precursor Amine CAS (2-Methylphenethylamine)

Precursor Acid CAS (Pivaloyl Chloride)

Predicted LogP ~3.2 - 3.5 (Highly Lipophilic)

H-Bond Donors/Acceptors 1/1

SMILES CC1=CC=CC=C1CCNC(=0)C(C)(C)C

InChl Key (Predicted) KV...[1][2][3] (Structure Dependent)

Structural Insight: The molecule combines a steric tert-butyl group (pivaloyl moiety) with an
ortho-substituted phenethyl ring. The ortho-methyl group introduces significant rotational
barriers and lipophilicity compared to the unsubstituted phenethyl analog, making this
compound a valuable probe for exploring steric tolerance in receptor binding pockets (e.g.,
MT1/MT2 melatonin receptors or TRPM8 channels).

Part 2: Synthesis & Production Protocol

Core Directive: Since the compound is not a commodity chemical, it must be synthesized via
Nucleophilic Acyl Substitution. The following protocol is designed for high purity (>98%) and
scalability.

Reaction Logic

The synthesis utilizes the Schotten-Baumann conditions (or a modified anhydrous variant) to
couple 2-methylphenethylamine with pivaloyl chloride. The steric bulk of the pivaloyl group
requires a non-nucleophilic base and controlled temperature to prevent side reactions.
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Experimental Workflow (Step-by-Step)

e Preparation:

o Reagents: 2-Methylphenethylamine (1.0 equiv), Pivaloyl Chloride (1.1 equiv),
Triethylamine (TEA, 1.5 equiv).

o Solvent: Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF).
o Conditions: Inert atmosphere (N2 or Ar), 0°C to Room Temperature (RT).
e Procedure:

o Step A: Dissolve 2-methylphenethylamine (CAS 5581-32-8) and TEA in anhydrous DCM
under nitrogen. Cool the solution to 0°C in an ice bath.

o Step B: Add Pivaloyl Chloride (CAS 3282-30-2) dropwise over 30 minutes. Note: The
reaction is exothermic; slow addition prevents thermal degradation.

o Step C: Allow the mixture to warm to RT and stir for 4-12 hours. Monitor conversion via
TLC (Hexane:EtOAc 4:1) or LC-MS.

o Step D (Workup): Quench with saturated NaHCOs solution. Extract the organic layer,
wash with 1M HCI (to remove unreacted amine) and brine. Dry over MgSOa4 and
concentrate in vacuo.

 Purification:
o Recrystallization: If solid, recrystallize from Hexane/Ethyl Acetate.

o Flash Chromatography: Silica gel; Gradient 0-20% EtOAc in Hexanes.

Visualized Synthesis Pathway
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Figure 1: Synthetic pathway for N-(2-Methylphenethyl)pivalamide via acyl substitution.

Part 3: Analytical Characterization (Self-Validating

System)

To ensure Trustworthiness, the synthesized compound must be validated using the following

spectral signatures.

Method

Expected Signal / Diagnostic
Peak

Mechanistic Explanation

1H-NMR (CDCls)

0 1.20 ppm (s, 9H)

The intense singlet of the tert-
butyl group (pivaloyl) is the

primary diagnostic marker.

1H-NMR (CDCls)

0 2.30 ppm (s, 3H)

Singlet for the ortho-methyl
group on the phenyl ring.

1H-NMR (CDCls)

0 5.60 ppm (br s, 1H)

Amide N-H proton; shift varies

with concentration/solvent.

BBC-NMR

4 ~178 ppm

Carbonyl (C=0) carbon
characteristic of pivalamides
(shielded relative to

formamides).

Mass Spec (ESI+)

miz 220.3 [M+H]*

Protonated molecular ion

peak.

IR Spectroscopy

1640 cm~* (Amide 1)

Strong C=0 stretching

vibration.

© 2026 BenchChem. All rights reserved. 4/6

Tech Support


https://www.benchchem.com/product/b8658837/docs?utm_src=pdf-body-img#technical-monograph-n-2-methylphenethyl-pivalamide
https://www.benchchem.com/product/b8658837/docs?utm_src=pdf-body#technical-monograph-n-2-methylphenethyl-pivalamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8658837?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Part 4: Applications & Research Context

1. Structural Biology & Drug Design: This compound serves as a steric probe. The ortho-methyl
group restricts the conformation of the ethyl side chain, forcing the molecule into specific
rotameric states. This is critical when mapping the hydrophobic pockets of:

e Melatonin Receptors (MT1/MT2): Pivalamides are bioisosteres of acetamides (like
melatonin). The bulky t-butyl group tests the size limit of the acyl-binding pocket.

e TRP Channels (TRPMS8): Many cooling agents (e.g., WS-3, WS-23) are amides. This
structure explores the "phenethyl" pharmacophore in cooling activity.

2. Metabolic Stability: The pivaloyl group (trimethylacetyl) is highly resistant to enzymatic
hydrolysis (by amidases) compared to acetyl or formyl groups due to steric hindrance. This
makes N-(2-Methylphenethyl)pivalamide a useful metabolically stable analog for in vivo
studies of phenethylamine-based drugs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Technical Monograph: N-(2-
Methylphenethyl)pivalamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8658837/docs#technical-monograph-n-2-
methylphenethyl-pivalamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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